Cas no 1224165-30-3 (2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid)

• Product Name: 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid
• CAS No: 1224165-30-3
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 4688824
• Update Time: 2025-10-25

2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetic acid
• 2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetic acid
• STK939150
• BBL032782
• 2(3H)-cinnolineacetic acid, 5,6,7,8-tetrahydro-3-oxo-
• 2-[3-oxo-5,6,7,8-tetrahydro-2(3H)-cinnolinyl]acetic acid
• 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid

• Inchi： 1S/C10H12N2O3/c13-9-5-7-3-1-2-4-8(7)11-12(9)6-10(14)15/h5H,1-4,6H2,(H,14,15)
• InChI Key： YCBFCFXGJKVRHH-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCCC2)=NN1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 371
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid

Comprehensive Overview of 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid (CAS No. 1224165-30-3)

2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid (CAS No. 1224165-30-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique hexahydrocinnolin core structure, is widely studied for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its acetic acid derivative, which may serve as a key intermediate in synthesizing bioactive molecules.

The structural complexity of 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid makes it a valuable candidate for exploring novel therapeutic agents. Its 3-oxo functional group and hexahydrocinnolin backbone contribute to its reactivity, enabling diverse chemical modifications. Recent studies highlight its potential role in targeting enzymes and receptors involved in inflammatory and metabolic disorders, aligning with current trends in precision medicine.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its favorable binding properties. The rise of machine learning in chemistry has accelerated the identification of such molecules, with CAS No. 1224165-30-3 frequently appearing in datasets optimized for virtual screening. This aligns with growing user searches for "AI in pharmaceutical research" and "computational chemistry tools," reflecting the intersection of technology and science.

From a synthetic perspective, 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid poses intriguing challenges for organic chemists. Its preparation often involves multi-step reactions, including cyclization and oxidation steps, to achieve the desired hexahydrocinnolin framework. Researchers are actively optimizing these protocols to improve yields and scalability, addressing common queries like "how to synthesize cinnolin derivatives" and "green chemistry approaches."

The compound’s physicochemical properties, such as solubility and stability, are critical for its practical applications. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize CAS No. 1224165-30-3, ensuring purity and consistency. These methods resonate with laboratory professionals searching for "analytical validation of complex molecules" or "quality control in organic synthesis."

Beyond its chemical attributes, 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid is part of broader discussions on sustainable pharmaceuticals. With increasing emphasis on eco-friendly synthesis, researchers are exploring catalytic routes and biodegradable analogs of such compounds. This trend mirrors public interest in "green pharma innovations" and "reducing chemical waste," making the compound relevant to both academic and industrial audiences.

In summary, 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetic acid (CAS No. 1224165-30-3) represents a fascinating intersection of chemistry, biology, and technology. Its structural versatility and potential applications continue to inspire research, addressing contemporary challenges in drug design and environmental sustainability.